N'-hydroxypentanimidamide

Specification

• CAS No.: 67015-06-9
• Molecular Formula: C5H12N2O
• Molecular Weight: 116.16 g/mol
• IUPAC Name: N'-hydroxypentanimidamide
• Standard InChI: InChI=1S/C5H12N2O/c1-2-3-4-5(6)7-8/h8H,2-4H2,1H3,(H2,6,7)
• Standard InChI Key: RRNLVICCUZTJOW-UHFFFAOYSA-N
• SMILES: CCCCC(=NO)N
• Canonical SMILES: CCCCC(=NO)N

Introduction

N'-hydroxypentanimidamide, also known as valeramidoxime, is an organic compound with the molecular formula C5H12N2O and the CAS number 67015-06-9. It is a derivative of pentanimidamide, featuring a hydroxylamine group that contributes to its chemical properties and potential biological activities.

Safety and Hazards

N'-hydroxypentanimidamide is classified under the Globally Harmonized System (GHS) for chemical labeling and safety data sheets. It is considered harmful if swallowed, in contact with skin, or inhaled, and may cause serious eye damage and respiratory irritation.

GHS Classification

Hazard Code	Description
H302	Harmful if swallowed
H312	Harmful in contact with skin
H315	Causes skin irritation
H318	Causes serious eye damage
H332	Harmful if inhaled
H335	May cause respiratory irritation

Synthesis and Preparation

The synthesis of N'-hydroxypentanimidamide typically involves the reaction of pentanimidamide with hydroxylamine. This process can be optimized using advanced techniques such as continuous flow reactors to improve yield and purity.

Biological Activity and Potential Applications

While specific biological activities of N'-hydroxypentanimidamide are not well-documented, compounds with similar structures often exhibit antimicrobial and anticancer properties. The presence of hydroxylamine and amide groups may enhance interactions with biological targets, potentially leading to therapeutic applications.

Related Compounds

Several compounds share structural similarities with N'-hydroxypentanimidamide, each with unique properties:

Compound Name	Molecular Formula
N-Hydroxycyclopropanecarboximidamide	Contains a cyclopropane ring; potential for unique reactivity
2-Amino-2-methylpropanimidamide	Features branched amine; different steric effects
5-Amino-1-pentanol	Simple amine structure; lacks hydroxylamine functionality

These compounds highlight the potential distinct reactivity and biological activity profiles of N'-hydroxypentanimidamide compared to its analogs.